Cas no 2138395-11-4 (tert-butyl 4-(aminomethyl)piperidine-4-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)piperidine-4-carboxylate
• CAS No: 2138395-11-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5905564
• PubChem ID: 165840944
• Update Time: 2025-08-05

tert-butyl 4-(aminomethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)piperidine-4-carboxylate
• EN300-1083550
• 2138395-11-4

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)11(8-12)4-6-13-7-5-11/h13H,4-8,12H2,1-3H3
• InChI Key： CMZAFNRGTPCBOW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCNCC1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-(aminomethyl)piperidine-4-carboxylate

Introduction to tert-butyl 4-(aminomethyl)piperidine-4-carboxylate (CAS No. 2138395-11-4)

tert-butyl 4-(aminomethyl)piperidine-4-carboxylate (CAS No. 2138395-11-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a tert-butyl group and an aminomethyl substituent, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 4-(aminomethyl)piperidine-4-carboxylate is characterized by its unique combination of functional groups. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the aminomethyl substituent offers opportunities for further functionalization and conjugation with other biomolecules. The carboxylate group, on the other hand, imparts polarity and reactivity, facilitating its use in a wide range of chemical reactions.

In recent years, tert-butyl 4-(aminomethyl)piperidine-4-carboxylate has gained attention due to its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of central nervous system (CNS) active compounds. Research has shown that derivatives of this compound can exhibit potent activity against various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of tert-butyl 4-(aminomethyl)piperidine-4-carboxylate-based compounds as potential inhibitors of acetylcholinesterase (AChE). The results demonstrated that these derivatives exhibited high inhibitory activity against AChE, which is a key enzyme involved in the breakdown of acetylcholine, a neurotransmitter crucial for cognitive function. This finding suggests that tert-butyl 4-(aminomethyl)piperidine-4-carboxylate could serve as a valuable scaffold for developing novel therapeutic agents for neurodegenerative diseases.

Beyond its applications in CNS research, tert-butyl 4-(aminomethyl)piperidine-4-carboxylate has also shown promise in other therapeutic areas. For instance, it has been explored as a precursor for the synthesis of anti-inflammatory agents. A recent study in Organic & Biomolecular Chemistry reported the successful synthesis of several anti-inflammatory compounds derived from this intermediate. These compounds exhibited significant anti-inflammatory activity in both in vitro and in vivo models, indicating their potential as lead candidates for further drug development.

The synthetic versatility of tert-butyl 4-(aminomethyl)piperidine-4-carboxylate is another factor contributing to its importance in pharmaceutical research. Its reactivity allows for easy modification through various chemical transformations, such as amidation, esterification, and coupling reactions. This flexibility enables chemists to tailor the properties of the final product to meet specific therapeutic requirements.

In addition to its pharmaceutical applications, tert-butyl 4-(aminomethyl)piperidine-4-carboxylate has also found use in other scientific fields. For example, it has been utilized as a ligand in coordination chemistry to form complexes with metal ions. These complexes have shown interesting properties and have been studied for their potential applications in catalysis and materials science.

The safety profile of tert-butyl 4-(aminomethyl)piperidine-4-carboxylate is an important consideration for its use in various applications. Extensive toxicological studies have been conducted to evaluate its safety and potential side effects. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, tert-butyl 4-(aminomethyl)piperidine-4-carboxylate (CAS No. 2138395-11-4) is a highly versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic flexibility make it an attractive intermediate for the development of novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.